Cas no 6677-96-9 (Cortisol 21-Mesylate)

• Product Name: Cortisol 21-Mesylate
• CAS No: 6677-96-9
• MF: C₂₂H₃₂O₇S
• MW: 440.55028629303
• CID: 511451
• PubChem ID: 93037
• Update Time: 2025-04-19

Cortisol 21-Mesylate Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-[(methylsulfonyl)oxy]-, (11b)-
• Cortisol 21-Mesylate
• 11beta,17,21-trihydroxypregn-4-ene-3,20-dione 21-methanesulphonate
• 11β,7α-dihydroxy-21-<(methylsulfonyl)oxy>pregn-4-ene-3,20-dione
• 2243516
• (11beta)-11,17-dihydroxy-3,20-dioxopregn-4-en-21-yl methanesulfonate
• Pregn-4-ene-3,20-dione, 11,17-dihydroxy-21-((methylsulfonyl)oxy)-, (11beta)-
• 6677-96-9
• DTXSID20985340
• Hydrocortisone 21-methanesulfonate
• 4-pregnene-11beta, 17alpha, 21-triol-3,20-dione-21-methanesulfonate
• 11beta,17,21-Trihydroxypregn-4-ene-3,20-dione 21-methanesulfonate
• SCHEMBL332584
• AKOS030254827
• 11,17-Dihydroxy-3,20-dioxopregn-4-en-21-yl methanesulfonatato
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] methanesulfonate
• NS00047707
• EINECS 229-714-2
• Hydrocortisone 21-Mesylate; 11,17-Dihydroxy-21-[(methylsulfonyl)oxy]-pregn-4-ene-3,20-dione

• Inchi： 1S/C22H32O7S/c1-20-8-6-14(23)10-13(20)4-5-15-16-7-9-22(26,18(25)12-29-30(3,27)28)21(16,2)11-17(24)19(15)20/h10,15-17,19,24,26H,4-9,11-12H2,1-3H3/t15-,16-,17-,19+,20-,21-,22-/m0/s1
• InChI Key： AFMXNPUMXZCVGU-CWNVBEKCSA-N
• SMILES： S(C)(=O)(=O)OCC([C@]1(CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)O)=O

Computed Properties

• Exact Mass: 440.18696
• Monoisotopic Mass: 440.18687453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 117.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives